Cas no 2248350-41-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopentyl-5-oxopyrrolidine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopentyl-5-oxopyrrolidine-3-carboxylate
• CAS No: 2248350-41-4
• MF: C₁₈H₁₈N₂O₅
• MW: 342.345924854279
• CID: 6396628
• PubChem ID: 165726785
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopentyl-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopentyl-5-oxopyrrolidine-3-carboxylate
• 2248350-41-4
• EN300-6517431

• Inchi： 1S/C18H18N2O5/c21-15-9-11(10-19(15)12-5-1-2-6-12)18(24)25-20-16(22)13-7-3-4-8-14(13)17(20)23/h3-4,7-8,11-12H,1-2,5-6,9-10H2
• InChI Key： OONDPDSKBHZSHA-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CN1C1CCCC1

Computed Properties

• Exact Mass: 342.12157168g/mol
• Monoisotopic Mass: 342.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopentyl-5-oxopyrrolidine-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopentyl-5-oxopyrrolidine-3-carboxylate (CAS No. 2248350-41-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopentyl-5-oxopyrrolidine-3-carboxylate, identified by its CAS number 2248350-41-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by a fused ring system, which often exhibits intriguing biological activities. The presence of multiple functional groups, including dioxo, cyclopentyl, and oxopyrrolidine moieties, contributes to its unique chemical properties and potential pharmacological relevance.

The molecular framework of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopentyl-5-oxopyrrolidine-3-carboxylate incorporates elements that are frequently explored in drug discovery efforts. The isoindole core is a privileged scaffold that has been widely investigated for its role in various biological processes. Isoindole derivatives are known to exhibit a broad spectrum of activities, including anti-inflammatory, antimicrobial, and anticancer effects. The integration of the cyclopentyl group into the molecule may enhance its metabolic stability and bioavailability, while the oxopyrrolidine moiety introduces additional potential binding sites for biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced therapeutic profiles. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopentyl-5-oxopyrrolidine-3-carboxylate make it an attractive candidate for further exploration in this domain. Studies have demonstrated that modifications in the isoindole scaffold can significantly alter the biological activity of these compounds. For instance, the introduction of electron-withdrawing groups or aromatic rings can modulate the binding affinity to specific enzymes or receptors.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclopentyl-5-oxopyrrolidine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenations, have been employed to construct the complex fused ring system efficiently. The optimization of these synthetic routes is crucial for achieving high yields and purity levels necessary for subsequent biological evaluations.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Preclinical studies have begun to explore its interactions with various biological targets, including kinases and transcription factors that are implicated in cancer progression. The dioxo group within the molecule may serve as a critical pharmacophore for binding to these targets, while the cyclopentyl and oxopyrrolidine moieties contribute to steric and electronic complementarity.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yli 1-cyclopentyl -5 -oxopyrrolidine -3 -carboxylate (CAS No. 2248350 -41 -4) are also under investigation. In vitro studies have provided insights into its solubility profile and metabolic stability, which are critical factors for determining its suitability for clinical applications. Additionally, computational modeling techniques have been utilized to predict possible binding modes of this compound with biological targets, aiding in the rational design of derivatives with improved efficacy.

Recent advancements in medicinal chemistry have emphasized the importance of structure-based drug design approaches. By leveraging high-resolution structural data from crystallographic studies or computational modeling, researchers can gain detailed insights into how 1 , 3 -dioxo -2 , 3 -dihydro -1 H -isoindol -2 -yli 1 -cyclopent yl -5 -oxopyr rolid ine -3 -carboxy l ate ( CAS No . 2248350 -41 -4) interacts with its intended targets. This information can guide modifications to enhance binding affinity and reduce off-target effects.

The potential therapeutic applications of this compound are broad and multifaceted. Beyond its anti-cancer properties , preliminary studies suggest that it may also exhibit anti-inflammatory effects by modulating inflammatory pathways. The ability to fine-tune its structure could lead to derivatives with targeted actions against specific diseases or conditions .

As research progresses , collaborations between synthetic chemists , biochemists , and pharmacologists will be essential for translating laboratory findings into clinical reality . The development pipeline for 1 , 3 -dioxo -2 , 3 -dihydro -1 H -isoindol -2 yli 1 cyclop ent yl -5 oxopy rrolid ine -3 carboxy l ate ( CAS No . 2248350 –41–4) represents an exciting frontier in medicinal chemistry . By combining innovative synthetic strategies with rigorous biological evaluation , this compound holds promise as a valuable tool in the fight against human disease .